Cas no 2138132-23-5 (4-(4,5-dihydrofuran-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol)

• Product Name: 4-(4,5-dihydrofuran-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol
• CAS No: 2138132-23-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6035058
• PubChem ID: 165457188
• Update Time: 2025-05-19

4-(4,5-dihydrofuran-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4,5-dihydrofuran-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol
• EN300-713495
• 2138132-23-5

• Inchi： 1S/C9H12N2O2/c1-6-8(7-4-3-5-13-7)9(12)11(2)10-6/h4,10H,3,5H2,1-2H3
• InChI Key： BLFSHWTWYNWUFZ-UHFFFAOYSA-N
• SMILES： O1CCC=C1C1C(N(C)NC=1C)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.6Ų

Additional information on 4-(4,5-dihydrofuran-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol

Introduction to 4-(4,5-dihydrofuran-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol (CAS No. 2138132-23-5)

4-(4,5-dihydrofuran-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol, identified by its CAS number 2138132-23-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a scaffold that is widely recognized for its biological activity and versatility in drug design. The structural features of this molecule, particularly the presence of a 4,5-dihydrofuran moiety and a dimethylpyrazole core, contribute to its unique chemical properties and potential therapeutic applications.

The 4,5-dihydrofuran ring is a key structural component that influences the electronic and steric environment of the molecule. This moiety is known to exhibit significant interactions with biological targets, making it a valuable feature in the development of bioactive compounds. The dimethylpyrazole backbone provides additional functional groups that can be modified to enhance binding affinity and selectivity. Together, these structural elements make 4-(4,5-dihydrofuran-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential as lead compounds for new therapies. Pyrazole derivatives, in particular, have shown promise in various therapeutic areas, including anti-inflammatory, anti-viral, and anticancer applications. The compound 4-(4,5-dihydrofuran-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol is no exception and has been the subject of several studies aimed at elucidating its pharmacological properties.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The 4,5-dihydrofuran ring has been shown to interact with specific residues in enzyme active sites, leading to potent inhibition. This interaction has been studied in detail through computational modeling and experimental techniques such as X-ray crystallography. These studies have provided valuable insights into the structural basis of binding and have guided the design of more potent derivatives.

Furthermore, the dimethylpyrazole core of 4-(4,5-dihydrofuran-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol contributes to its ability to modulate biological pathways. Pyrazole derivatives are known to exhibit inhibitory effects on various enzymes and receptors, making them attractive for therapeutic development. The dimethylation at the 1-position enhances the lipophilicity of the molecule, which can improve its ability to cross cell membranes and reach target sites within the body.

Recent research has also explored the synthetic pathways for producing 4-(4,5-dihydrofuran-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol and its derivatives. The synthesis involves multi-step reactions that require careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce these complex molecules on a larger scale, facilitating further research and development.

The pharmacokinetic properties of 4-(4,5-dihydrofuran-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol have also been studied extensively. These studies aim to understand how the molecule is absorbed, distributed, metabolized, and excreted by the body. Knowledge of pharmacokinetics is crucial for determining optimal dosing regimens and predicting potential side effects. Preliminary data suggest that this compound has favorable pharmacokinetic profiles suitable for further clinical investigation.

In conclusion, 4-(4,5-dihydrofuran -2 -yl) - 1 , 3 - dimethyl - 1 H - pyrazol - 5 - ol ( CAS No . 2138132 -23 - 5 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities . Its potential as a therapeutic agent continues to be explored through both experimental and computational studies . As research progresses , this compound may emerge as a valuable tool in the development of new treatments for various diseases .